Cas no 20877-00-3 (2,5-dihydroxy-n,n,n',n'-tetramethylterephthalamide)

• Product Name: 2,5-dihydroxy-n,n,n',n'-tetramethylterephthalamide
• CAS No: 20877-00-3
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 1396444
• Update Time: 2024-08-15

2,5-dihydroxy-n,n,n',n'-tetramethylterephthalamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dihydroxy-n,n,n',n'-tetramethylterephthalamide
• 1,4-benzenedicarboxamide, 2,5-dihydroxy-N^{1
• LogP}
• 1,4-benzenedicarboxamide, 2,5-dihydroxy-N^{1; 2,5-Dihydroxy-N,N,N',N'-tetramethylterephthalamide; LogP}
• TEREPHTHALAMIDE, 2,5-DIHYDROXY-N,N,N',N'-TETRAMETHYL-
• 1,4-Benzenedicarboxamide, 2,5-dihydroxy-N1,N1,N4,N4-tetramethyl-

• Inchi： 1S/C12H16N2O4/c1-13(2)11(17)7-5-10(16)8(6-9(7)15)12(18)14(3)4/h5-6,15-16H,1-4H3
• InChI Key： GTXWEWLOGBBHRF-UHFFFAOYSA-N
• SMILES： C1(C(N(C)C)=O)=CC(O)=C(C(N(C)C)=O)C=C1O

Computed Properties

• Exact Mass: 252.11108
• Monoisotopic Mass: 252.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1A^2

Experimental Properties

• Density: 1.281
• Boiling Point: 540.7°C at 760 mmHg
• Flash Point: 280.8°C
• Refractive Index: 1.593
• PSA: 81.08
• pka: 8.06±0.48(Predicted)